Cas no 443123-16-8 (ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate
• CAS No: 443123-16-8
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5474127
• Update Time: 2025-06-13

ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-5-{[(2-methoxyphenyl)carbonyl]amino}-3-methylthiophene-2-carboxylate
• ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate

• Inchi： 1S/C17H16N2O4S/c1-4-23-17(21)14-10(2)12(9-18)16(24-14)19-15(20)11-7-5-6-8-13(11)22-3/h5-8H,4H2,1-3H3,(H,19,20)
• InChI Key： XUWKKVYMZXIASX-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)C2=CC=CC=C2OC)=C(C#N)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate

Introduction to Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate (CAS No. 443123-16-8)

Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate (CAS No. 443123-16-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular formula of this compound is C₁₈H₁₅N₃O₄, reflecting its intricate composition involving multiple functional groups. The presence of a cyano group (-CN), a methoxybenzamido moiety, and a methylthiophene core contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for the synthesis of novel bioactive molecules.

In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated efficacy in various pharmacological contexts. The structural motif of thiophene has been extensively explored for its role in modulating biological pathways, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern in Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate enhances its potential as a lead compound in drug discovery.

The cyano group at the 4-position of the thiophene ring introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the methoxybenzamido group at the 5-position provides a hydrogen bond donor/acceptor capability, further enhancing its binding affinity to proteins and enzymes. These features are critical for designing molecules that can effectively interact with biological systems.

Recent studies have highlighted the importance of thiophene derivatives in addressing unmet medical needs. For instance, modifications of the thiophene core have been shown to improve drug bioavailability and target specificity. The compound Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate represents a promising candidate for further investigation in this regard.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological evaluations. The use of modern techniques such as flow chemistry and catalytic processes has streamlined the production process, making it more efficient and scalable.

In terms of pharmacological activity, preliminary studies suggest that Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate exhibits potential as an inhibitor of certain enzymes implicated in inflammatory responses. The structural features of the molecule allow it to interact with specific binding pockets on target proteins, modulating their activity and thereby influencing disease pathways.

The compound's stability under various conditions has also been evaluated as part of its characterization process. Thermal analysis and spectroscopic studies have provided insights into its physical properties and chemical behavior. These data are crucial for understanding how the compound might behave in different environments, including during storage and formulation into drug products.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets. These simulations help researchers design derivatives with improved properties by virtual screening methods before conducting wet lab experiments.

The potential applications of Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for agrochemicals and specialty chemicals as well. By exploring new synthetic routes and functionalization strategies, scientists can unlock further possibilities for this versatile compound.

The regulatory landscape for such compounds is also an important consideration. Compliance with international standards ensures that any future drug candidates derived from this molecule can proceed through clinical trials safely and efficiently. Collaboration between academic institutions, pharmaceutical companies, and regulatory bodies is essential for advancing research while adhering to ethical guidelines.

In conclusion, Ethyl 4-cyano-5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate (CAS No. 443123-16-8) represents a significant advancement in the field of medicinal chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery programs aimed at treating various diseases.